Cas no 2171813-98-0 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2171813-98-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6459700
• PubChem ID: 165553092
• Update Time: 2025-05-25

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• 2171813-98-0
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• EN300-1486286

• Inchi： 1S/C24H28N2O5/c1-24(2,22(28)29)26-21(27)13-7-8-14-25-23(30)31-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20H,7-8,13-15H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： ZYUSUJUKPGSTOJ-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

Compound CAS No 2171813-98-0: A Comprehensive Overview

The compound with CAS No 2171813-98-0, known as 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid, is a highly specialized organic compound with significant applications in the field of organic synthesis and biotechnology. This compound is particularly notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis.

The latest research on this compound has focused on its role in the synthesis of complex peptides and proteins. The Fmoc group, as a key component of this molecule, plays a critical role in protecting amino groups during the synthesis process. Recent studies have demonstrated that the use of this compound can significantly enhance the efficiency and specificity of peptide synthesis, making it an invaluable tool in drug discovery and development.

In terms of its chemical structure, the compound consists of a pentanamide chain attached to a 2-methylpropanoic acid moiety. The presence of the Fmoc group ensures that the amino terminus remains protected during the synthesis process, allowing for precise control over the reaction conditions. This structural feature has been leveraged in numerous research projects aimed at developing novel therapeutic agents.

Recent advancements in the field have also highlighted the potential of this compound in the development of bioconjugates and targeted drug delivery systems. By incorporating this compound into peptide-based drug designs, researchers have been able to achieve improved stability and bioavailability of therapeutic agents. These findings underscore the importance of this compound in advancing modern medicine.

The synthesis of this compound involves a multi-step process that includes the coupling of the Fmoc group to the pentanamide chain, followed by careful purification to ensure high purity levels. Researchers have also explored various optimization techniques to improve the yield and efficiency of this synthesis process, including the use of novel catalysts and reaction conditions.

In conclusion, CAS No 2171813-98-0 represents a cutting-edge compound with wide-ranging applications in organic chemistry and biotechnology. Its unique structure and functional groups make it an essential component in peptide synthesis and drug development. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and therapeutic innovation is expected to grow significantly.